Cas no 863510-81-0 (N-(2-methyl-1,3-thiazol-4-yl)methylnaphthalene-2-sulfonamide)

• Product name: N-(2-methyl-1,3-thiazol-4-yl)methylnaphthalene-2-sulfonamide
• CAS No: 863510-81-0
• MF: C₁₅H₁₄N₂O₂S₂
• MW: 318.413860797882
• CID: 6071268
• PubChem ID: 5310471

N-(2-methyl-1,3-thiazol-4-yl)methylnaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-thiazol-4-yl)methylnaphthalene-2-sulfonamide
• N-((2-methylthiazol-4-yl)methyl)naphthalene-2-sulfonamide
• 2-Naphthalenesulfonamide, N-[(2-methyl-4-thiazolyl)methyl]-
• CHEMBL1564146
• F0684-0024
• N-[(2-methylthiazol-4-yl)methyl]naphthalene-2-sulfonamide
• N-[(2-methyl-1,3-thiazol-4-yl)methyl]naphthalene-2-sulfonamide
• BDBM89763
• SR-01000008529-1
• HMS3367N12
• AKOS024596734
• HMS2237M17
• SMR000018182
• ZINC04166818
• 863510-81-0
• SR-01000008529
• Z741449204
• N-[(2-methyl-4-thiazolyl)methyl]-2-naphthalenesulfonamide
• MLS000102688
• cid_5310471

• Inchi： 1S/C15H14N2O2S2/c1-11-17-14(10-20-11)9-16-21(18,19)15-7-6-12-4-2-3-5-13(12)8-15/h2-8,10,16H,9H2,1H3
• InChI Key： OQWYAQAPTQFBHO-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NCC1=CSC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 318.04967004g/mol
• Monoisotopic Mass: 318.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives